Cas no 55379-63-0 (3-ethenyl-1H-indazole)

• Product Name: 3-ethenyl-1H-indazole
• CAS No: 55379-63-0
• MF: C₉H₈N₂
• MW: 144.173221588135
• CID: 1597082
• PubChem ID: 11051787
• Update Time: 2025-07-23

3-ethenyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-ethenyl-
• 3-ethenyl-1H-indazole
• 3-vinyl-1H-indazole

• Inchi： 1S/C9H8N2/c1-2-8-7-5-3-4-6-9(7)11-10-8/h2-6H,1H2,(H,10,11)
• InChI Key： ULHIQSSXUYRECA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C=C)=N1

Computed Properties

• Exact Mass: 144.06884

Experimental Properties

• Density: 1.191±0.06 g/cm3(Predicted)
• Melting Point: 117-118 °C(Solv: isopropyl ether (108-20-3))
• Boiling Point: 312.5±11.0 °C(Predicted)
• PSA: 28.68
• pka: 13.66±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-ethenyl-1H-indazole

Professional Introduction to Compound with CAS No. 55379-63-0 and Product Name: 3-ethenyl-1H-indazole

3-ethenyl-1H-indazole, identified by the Chemical Abstracts Service registry number CAS No. 55379-63-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indazole class, a family of molecules known for their diverse biological activities and structural versatility. The presence of an ethenyl group at the 3-position of the indazole core introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for the development of novel bioactive molecules.

The indazole scaffold itself is a fused bicyclic system consisting of a benzene ring and a pyrrole ring, with nitrogen atoms at the 1- and 3-positions. This structural motif is widely recognized for its role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The 3-ethenyl-1H-indazole derivative, in particular, has been studied for its potential therapeutic effects due to its ability to interact with biological targets in distinct ways compared to other indazole derivatives.

Recent advancements in chemical biology have highlighted the importance of 3-substituted indazoles in drug discovery. The ethenyl group at the 3-position not only influences the electronic properties of the molecule but also provides a handle for further chemical modifications. This flexibility has allowed researchers to explore diverse derivatives with tailored biological activities. For instance, modifications at the ethenyl side chain or the indazole core have led to compounds with enhanced binding affinity and selectivity for specific biological targets.

In the context of medicinal chemistry, 3-ethenyl-1H-indazole has been investigated for its potential as an intermediate in synthesizing more complex pharmacophores. The compound’s ability to undergo various chemical reactions, such as cross-coupling reactions, alkylation, and oxidation, makes it a versatile building block for drug development. These synthetic pathways have been leveraged to create derivatives with improved pharmacokinetic properties and reduced toxicity.

One of the most promising areas of research involving 3-ethenyl-1H-indazole is its application in oncology. Studies have demonstrated that certain indazole derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The ethenyl substituent appears to enhance interactions with these targets by modulating the molecule’s conformational preferences and electronic distribution. Preclinical studies have shown encouraging results in cell-based assays, suggesting that 3-ethenyl-1H-indazole derivatives could be developed into effective anticancer agents.

Additionally, the antimicrobial properties of 3-ethenyl-1H-indazole have been explored. Resistance to conventional antibiotics remains a significant global health challenge, prompting researchers to seek novel antimicrobial compounds. The indazole scaffold has shown promise in this regard, with derivatives exhibiting activity against Gram-positive and Gram-negative bacteria as well as fungi. The ethenyl group contributes to this activity by influencing membrane permeability and disrupting essential bacterial processes.

The synthesis of 3-ethenyl-1H-indazole involves multi-step organic reactions that highlight its synthetic utility. Common methodologies include cyclization reactions followed by functional group transformations to introduce the ethenyl moiety. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These developments are crucial for scaling up production while adhering to green chemistry principles.

Computational chemistry has also played a pivotal role in understanding the structure-activity relationships (SAR) of 3-ethenyl-1H-indazole derivatives. Molecular modeling techniques allow researchers to predict how different substituents affect biological activity without extensive experimental screening. This approach has accelerated the discovery process by identifying lead compounds with high potential for further optimization.

The pharmacokinetic profile of 3-ethenyl-1H-indazole is another critical aspect that has been studied extensively. Factors such as solubility, metabolic stability, and distribution across biological barriers are essential for determining a compound’s therapeutic efficacy. Modifications to the indazole core and ethenyl side chain have been made to improve these properties, ensuring that derivatives are not only biologically active but also feasible for clinical translation.

In conclusion,3-ethenyl-1H-indazole (CAS No. 55379-63-0) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it a valuable scaffold for developing novel bioactive molecules with potential therapeutic benefits across multiple disease areas. Continued research into this compound and its derivatives will likely yield significant advancements in drug discovery and development.